Cas no 21423-84-7 (2-Chloro-4-methylbenzonitrile)

• Product Name: 2-Chloro-4-methylbenzonitrile
• CAS No: 21423-84-7
• MF: C₈H₆ClN
• MW: 151.592940807343
• MDL: MFCD03094672
• CID: 51784
• PubChem ID: 319475
• Update Time: 2025-05-20

2-Chloro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methylbenzonitrile
• 2-Chlor-4-methyl-benzonitril
• 2-Chloro-4-methyl-benzonitrile
• 3-Chloro-4-cyanotoluene
• 4-methyl-2-chlorobenzonitrile
• Benzonitrile, 2-chloro-4-methyl-
• NSC263769
• PubChem4732
• 2-chloro-4methylbenzonitrile
• KSC494K0H
• LKWQNMIDLFGETG-UHFFFAOYSA-N
• 2-chloro-4-methylbenzenecarbonitrile
• SBB064366
• AS01650
• BC227676
• DTXSID70943990
• FS-2529
• AC-4052
• SCHEMBL410587
• CS-0059142
• A20940
• NSC-263769
• SY030512
• AM20050558
• MFCD03094672
• 21423-84-7
• A4616
• FT-0649476
• AKOS015850437
• DB-030839

• MDL： MFCD03094672
• Inchi： 1S/C8H6ClN/c1-6-2-3-7(5-10)8(9)4-6/h2-4H,1H3
• InChI Key： LKWQNMIDLFGETG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C)=C1

Computed Properties

• Exact Mass: 151.01900
• Monoisotopic Mass: 151.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 269.7°C at 760 mmHg
• Flash Point: 119.3±16.8 °C
• Refractive Index: 1.553
• PSA: 23.79000
• LogP: 2.52008

2-Chloro-4-methylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Chloro-4-methylbenzonitrile

2-Chloro-4-methylbenzonitrile: A Comprehensive Overview

The compound 2-Chloro-4-methylbenzonitrile, also known by its CAS number 21423-84-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzonitrile group substituted with a chlorine atom at the 2-position and a methyl group at the 4-position. The combination of these substituents imparts distinct chemical and physical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of 2-Chloro-4-methylbenzonitrile in the development of novel materials and pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, where its reactivity and stability are highly advantageous. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, suggesting its potential in drug discovery.

The synthesis of 2-Chloro-4-methylbenzonitrile involves a multi-step process that typically begins with the chlorination of a suitable precursor followed by nitrile group introduction. This process has been optimized over the years, with modern methods emphasizing green chemistry principles to minimize environmental impact. For example, recent advancements in catalytic systems have enabled higher yields and reduced reaction times, making the synthesis more efficient and cost-effective.

In terms of applications, 2-Chloro-4-methylbenzonitrile finds utility in diverse fields such as agrochemicals, specialty chemicals, and advanced materials. Its ability to act as an electrophilic substrate makes it particularly useful in nucleophilic aromatic substitution reactions, which are critical in building complex molecular architectures. Additionally, its stability under various reaction conditions allows for its use in demanding synthetic routes.

From a structural perspective, the molecule's aromatic ring is highly activated due to the electron-withdrawing effects of both the chlorine and nitrile groups. This activation facilitates various reactivity patterns, including electrophilic substitution and nucleophilic aromatic substitution. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, further enhancing our understanding of its reactivity.

The physical properties of 2-Chloro-4-methylbenzonitrile are also noteworthy. It has a melting point of approximately 65°C and a boiling point around 185°C under standard conditions. These properties make it suitable for use in both laboratory settings and industrial applications where thermal stability is required.

In conclusion, 2-Chloro-4-methylbenzonitrile stands out as a versatile compound with significant potential across multiple domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an essential component in modern chemical research and development.